Cas no 183430-33-3 (Benzoic acid,4-(acetylamino)-3-(hydroxymethyl)-)

• Product Name: Benzoic acid,4-(acetylamino)-3-(hydroxymethyl)-
• CAS No: 183430-33-3
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 114093
• PubChem ID: 506081
• Update Time: 2025-04-18

Benzoic acid,4-(acetylamino)-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(acetylamino)-3-(hydroxymethyl)-
• Benzoic acid, 4-(acetylamino)-3-(hydroxymethyl)- (9CI)
• 4-(acetylamino)-3-(hydroxymethyl)benzoic acid
• SCHEMBL2340516
• 183430-33-3
• Benzoic acid, 4-(acetylamino)-3-(hydroxymethyl)-
• 4-acetamido-3-(hydroxymethyl)benzoic acid
• CHEMBL130309

• Inchi： 1S/C10H11NO4/c1-6(13)11-9-3-2-7(10(14)15)4-8(9)5-12/h2-4,12H,5H2,1H3,(H,11,13)(H,14,15)
• InChI Key： MMFGAGMYSSLOEL-UHFFFAOYSA-N
• SMILES： OCC1C=C(C(=O)O)C=CC=1NC(C)=O

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.63